Cholesteryl bromide Cholesteryl bromide
Brand Name: Vulcanchem
CAS No.: 516-91-6
VCID: VC21263839
InChI: InChI=1S/C27H45Br/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9,18-19,21-25H,6-8,10-17H2,1-5H3
SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)Br)C)C
Molecular Formula: C27H45Br
Molecular Weight: 449.5 g/mol

Cholesteryl bromide

CAS No.: 516-91-6

Cat. No.: VC21263839

Molecular Formula: C27H45Br

Molecular Weight: 449.5 g/mol

* For research use only. Not for human or veterinary use.

Cholesteryl bromide - 516-91-6

Specification

CAS No. 516-91-6
Molecular Formula C27H45Br
Molecular Weight 449.5 g/mol
IUPAC Name 3-bromo-10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene
Standard InChI InChI=1S/C27H45Br/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9,18-19,21-25H,6-8,10-17H2,1-5H3
Standard InChI Key WDRGNJZPWVRVSN-UHFFFAOYSA-N
Isomeric SMILES C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)Br)C)C
SMILES CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)Br)C)C
Canonical SMILES CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)Br)C)C

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